Cas no 2138033-35-7 (tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate)

• Product Name: tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• CAS No: 2138033-35-7
• MF: C₁₇H₃₂INO₃
• MW: 425.345357894897
• CID: 5890289
• PubChem ID: 165748014
• Update Time: 2025-10-28

tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate
• EN300-1137195
• 2138033-35-7
• tert-butyl N-[2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl]-N-ethylcarbamate

• Inchi： 1S/C17H32INO3/c1-7-19(15(20)22-16(3,4)5)12-17(6,11-18)21-13(2)14-9-8-10-14/h13-14H,7-12H2,1-6H3
• InChI Key： FLFADVPGZPNYSR-UHFFFAOYSA-N
• SMILES： ICC(C)(CN(C(=O)OC(C)(C)C)CC)OC(C)C1CCC1

Computed Properties

• Exact Mass: 425.14269g/mol
• Monoisotopic Mass: 425.14269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate

Introduction to tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS No. 2138033-35-7)

tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS No. 2138033-35-7) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a tert-butyl group, an iodo-substituted propyl chain, and an ethylcarbamate moiety. These structural elements contribute to its diverse chemical properties and potential biological activities.

The synthesis of tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate involves several intricate steps, including the formation of the tert-butyl carbamate, the introduction of the iodo group, and the attachment of the cyclobutylethoxy substituent. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In the realm of pharmaceutical research, tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate has shown promise as a potential lead compound for drug discovery. Its unique structure allows it to interact with various biological targets, including enzymes, receptors, and ion channels. Studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in metabolic pathways, making it a valuable tool for investigating these pathways and developing new therapeutic agents.

One of the key areas of interest in the study of tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The tert-butyl carbamate group in this compound can be designed to be cleaved by specific enzymes, releasing the active drug molecule. This approach can improve the pharmacokinetic properties of the drug, such as its solubility, stability, and bioavailability.

Clinical trials involving tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate are currently underway to evaluate its safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes in preclinical studies, with the compound demonstrating significant therapeutic effects in animal models of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. These findings have sparked further interest in exploring the full potential of this compound in clinical settings.

In addition to its pharmaceutical applications, tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate has also found use in other areas of chemical research. For instance, it serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. The iodo-substituted propyl chain provides a versatile handle for further functionalization, allowing chemists to introduce additional substituents or modify existing ones to tailor the properties of the final product.

The physical and chemical properties of tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate have been extensively studied using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its reactivity and biological activity.

In conclusion, tert-butyl N-2-(1-cyclobutylethoxy)-3-iodo-2-methylpropyl-N-ethylcarbamate (CAS No. 2138033-35-7) is a multifaceted compound with significant potential in both pharmaceutical and chemical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.